Cas no 2098126-92-0 (1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 2098126-92-0
• MF: C₉H₁₅BrCl₂N₂S
• MW: 334.103798151016
• CID: 4779274
• Update Time: 2025-11-02

1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((5-bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride
• 1-[(5-bromothiophen-2-yl)methyl]pyrrolidin-3-amine;dihydrochloride
• 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C9H13BrN2S.2ClH/c10-9-2-1-8(13-9)6-12-4-3-7(11)5-12;;/h1-2,7H,3-6,11H2;2*1H
• InChI Key： DZQZVPWBVIUDBR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CCC(C2)N)S1.Cl.Cl

Computed Properties

• Exact Mass: 331.95164 g/mol
• Monoisotopic Mass: 331.95164 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• Molecular Weight: 334.10

Additional information on 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride

Comprehensive Overview of 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride (CAS No. 2098126-92-0)

1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride (CAS No. 2098126-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a bromothiophene moiety linked to a pyrrolidine-3-amine core, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of novel therapeutic agents.

The molecular structure of 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride includes a thiophene ring substituted with a bromine atom at the 5-position, enhancing its reactivity and utility in cross-coupling reactions. The pyrrolidin-3-amine segment contributes to its basicity and ability to form stable salts, such as the dihydrochloride form. This combination of features makes the compound a versatile building block in organic synthesis, particularly in the development of small-molecule inhibitors and receptor modulators.

Recent trends in pharmaceutical research highlight the growing demand for heterocyclic compounds like 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride. These compounds are often explored for their potential in treating neurological disorders, inflammation, and infectious diseases. The bromothiophene moiety, in particular, is known for its role in enhancing the bioavailability and metabolic stability of drug candidates, making it a hotspot in modern drug design.

From a synthetic chemistry perspective, 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride serves as a key intermediate in the preparation of more complex molecules. Its bromine atom allows for further functionalization via palladium-catalyzed coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are pivotal in constructing diverse chemical libraries for high-throughput screening. This adaptability aligns with the current focus on fragment-based drug discovery and combinatorial chemistry.

In addition to its pharmaceutical applications, 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride is also of interest in material science. The thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. Researchers are investigating how modifications to the pyrrolidine core can influence the compound's optical and electronic characteristics, opening doors to innovations in flexible electronics and sensor technologies.

The safety and handling of 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride are critical considerations in laboratory settings. While not classified as a hazardous material, standard precautions for handling organic compounds should be observed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions is an active area of study, particularly for long-term storage and scalability in industrial applications.

Market dynamics for 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride reflect its niche but growing demand. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Pricing and availability can vary based on purity levels and custom synthesis requirements, making it essential for buyers to source from reputable manufacturers.

Looking ahead, the potential of 1-((5-Bromothiophen-2-yl)methyl)pyrrolidin-3-amine dihydrochloride in interdisciplinary research is vast. Its applications span from drug development to advanced materials, aligning with global trends in sustainable chemistry and innovation. As synthetic methodologies advance, this compound is poised to play a pivotal role in the next generation of scientific breakthroughs.